Cas no 1804686-69-8 (3-(Aminomethyl)-4-bromo-2-chloro-6-(difluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-4-bromo-2-chloro-6-(difluoromethyl)pyridine
• CAS No: 1804686-69-8
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4859095
• Update Time: 2025-10-28

3-(Aminomethyl)-4-bromo-2-chloro-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-bromo-2-chloro-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-4-1-5(7(10)11)13-6(9)3(4)2-12/h1,7H,2,12H2
• InChI Key： PRLZWCQKBAOUHI-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=NC(=C1CN)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-4-bromo-2-chloro-6-(difluoromethyl)pyridine

Comprehensive Overview of 3-(Aminomethyl)-4-bromo-2-chloro-6-(difluoromethyl)pyridine (CAS No. 1804686-69-8)

3-(Aminomethyl)-4-bromo-2-chloro-6-(difluoromethyl)pyridine (CAS No. 1804686-69-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, chloro, and difluoromethyl substitutions, has garnered attention for its potential in drug discovery and crop protection. Researchers are increasingly exploring its utility due to its structural versatility and reactivity.

The molecular structure of 3-(Aminomethyl)-4-bromo-2-chloro-6-(difluoromethyl)pyridine includes an aminomethyl group, which enhances its ability to participate in various chemical reactions, such as nucleophilic substitutions and coupling reactions. This makes it a valuable intermediate in synthesizing more complex molecules. The presence of halogen atoms (bromine and chlorine) and a difluoromethyl group further increases its reactivity, enabling precise modifications for targeted applications.

In the pharmaceutical industry, 3-(Aminomethyl)-4-bromo-2-chloro-6-(difluoromethyl)pyridine is being investigated for its role in developing novel therapeutics. Its structural motifs are commonly found in molecules with antimicrobial, anti-inflammatory, and anticancer properties. Recent studies highlight its potential in designing kinase inhibitors, which are crucial in treating diseases like cancer and autoimmune disorders. The compound’s ability to act as a building block for drug candidates makes it a focal point in medicinal chemistry.

Agrochemical applications of 3-(Aminomethyl)-4-bromo-2-chloro-6-(difluoromethyl)pyridine are equally noteworthy. The compound’s halogenated pyridine core is often utilized in developing pesticides and herbicides. Its difluoromethyl group, in particular, enhances the bioactivity of agrochemicals, improving their efficacy against pests and weeds. This aligns with the growing demand for sustainable farming solutions and eco-friendly crop protection methods, addressing global food security challenges.

From a synthetic chemistry perspective, 3-(Aminomethyl)-4-bromo-2-chloro-6-(difluoromethyl)pyridine offers several advantages. Its multifunctional groups allow for selective transformations, enabling chemists to tailor its properties for specific applications. The compound’s stability under various reaction conditions further enhances its utility in organic synthesis and process optimization. Researchers are also exploring its use in catalysis and material science, expanding its scope beyond traditional domains.

The market for 3-(Aminomethyl)-4-bromo-2-chloro-6-(difluoromethyl)pyridine is evolving, driven by advancements in drug discovery and agricultural innovation. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demands of research institutions and industrial laboratories. Its relevance in high-throughput screening and combinatorial chemistry underscores its importance in modern scientific endeavors.

Environmental and safety considerations are paramount when handling 3-(Aminomethyl)-4-bromo-2-chloro-6-(difluoromethyl)pyridine. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. Regulatory compliance with REACH and other chemical safety standards ensures its responsible use in research and industrial settings.

In conclusion, 3-(Aminomethyl)-4-bromo-2-chloro-6-(difluoromethyl)pyridine (CAS No. 1804686-69-8) is a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and chemical synthesis. Its unique structural features and reactivity make it a key player in addressing contemporary challenges in health and agriculture. As research progresses, its role in innovative solutions is expected to expand, solidifying its position in the scientific community.